Ezetimibe-13C6
Ezetimibe-13C6
Brand Name:
Vulcanchem
CAS No.:
438624-68-1
VCID:
VC0022519
InChI:
InChI=1S/C24H21F2NO3/c25-17-5-1-15(2-6-17)22(29)14-13-21-23(16-3-11-20(28)12-4-16)27(24(21)30)19-9-7-18(26)8-10-19/h1-12,21-23,28-29H,13-14H2/t21-,22+,23-/m1/s1/i3+1,4+1,11+1,12+1,16+1,20+1
SMILES:
C1=CC(=CC=C1C2C(C(=O)N2C3=CC=C(C=C3)F)CCC(C4=CC=C(C=C4)F)O)O
Molecular Formula:
C₁₈¹³C₆H₂₁F₂NO₃
Molecular Weight:
415.38
Ezetimibe-13C6
CAS No.: 438624-68-1
Reference Standards
VCID: VC0022519
Molecular Formula: C₁₈¹³C₆H₂₁F₂NO₃
Molecular Weight: 415.38
| CAS No. | 438624-68-1 |
|---|---|
| Product Name | Ezetimibe-13C6 |
| Molecular Formula | C₁₈¹³C₆H₂₁F₂NO₃ |
| Molecular Weight | 415.38 |
| IUPAC Name | (3R,4S)-1-(4-fluorophenyl)-3-[(3S)-3-(4-fluorophenyl)-3-hydroxypropyl]-4-(4-hydroxy(1,2,3,4,5,6-13C6)cyclohexa-1,3,5-trien-1-yl)azetidin-2-one |
| Standard InChI | InChI=1S/C24H21F2NO3/c25-17-5-1-15(2-6-17)22(29)14-13-21-23(16-3-11-20(28)12-4-16)27(24(21)30)19-9-7-18(26)8-10-19/h1-12,21-23,28-29H,13-14H2/t21-,22+,23-/m1/s1/i3+1,4+1,11+1,12+1,16+1,20+1 |
| SMILES | C1=CC(=CC=C1C2C(C(=O)N2C3=CC=C(C=C3)F)CCC(C4=CC=C(C=C4)F)O)O |
| Synonyms | (3R,4S)-1-(4-Fluorophenyl)-3-[(3S)-3-(4-fluorophenyl)-3-hydroxypropyl]-4-(4-hydroxyphenyl-13C6)-2-azetidinone; Sch-58235-13C6; |
| PubChem Compound | 11101767 |
| Last Modified | Jan 08 2022 |
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